3-Cyclohexyl-2,2,3-trifluoropropanoic acid

• Molecular Formula: C9H13F3O2
• Molecular Weight: 210.19 g/mol
• SMILES: C1CCC(CC1)C(C(C(=O)O)(F)F)F
• InChI: InChI=1S/C9H13F3O2/c10-7(9(11,12)8(13)14)6-4-2-1-3-5-6/h6-7H,1-5H2,(H,13,14)
• InChIKey: MEEKADPXMIKWDO-UHFFFAOYSA-N

3-Cyclohexyl-2,2,3-trifluoropropanoic Acid – Procurement-Ready Physicochemical & Structural Baseline

3-Cyclohexyl-2,2,3-trifluoropropanoic acid (CAS 1780529-30-7) is a fluorinated aliphatic carboxylic acid (C₉H₁₃F₃O₂, MW 210.19 g/mol) that combines a cyclohexyl ring with a 2,2,3-trifluoropropanoic acid backbone [1]. Unlike simple trifluoropropanoic acids or non-fluorinated cyclohexylpropanoic acids, this compound introduces three fluorine atoms directly on the propanoic chain while retaining the cyclohexyl substituent, generating a distinct physicochemical profile that cannot be replicated by mixing separate fluorinated and cycloaliphatic building blocks . The compound is commercially available at research-grade purity (≥95%) from multiple vendors, making it a viable procurement option for medicinal chemistry and agrochemical intermediate programs .

Workflow Medicinal chemistry intermediate and agrochemical building block

Selection Fluorinated aliphatic carboxylic acid with cyclohexyl substituent

Context SAR exploration, lead optimization, and fluorinated material synthesis

• [1] PubChem Compound Summary for CID 105463764, 3-Cyclohexyl-2,2,3-trifluoropropanoic acid. National Center for Biotechnology Information, 2026. View Source

Why 3-Cyclohexyl-2,2,3-trifluoropropanoic Acid Cannot Be Replaced by Common Trifluoropropanoic or Cyclohexylpropanoic Analogs

Substituting 3-cyclohexyl-2,2,3-trifluoropropanoic acid with simpler in-class compounds such as 3-cyclohexylpropanoic acid (lacking fluorine) or 3,3,3-trifluoropropanoic acid (lacking the cyclohexyl ring) would fundamentally alter the molecule’s lipophilicity, acidity, and metabolic vulnerability. The combination of alpha-fluorine substitution and cyclohexyl hydrophobicity produces a logP that is over 0.5 units higher than the non-fluorinated analog [1], while the electron-withdrawing fluorines shift the pKa by approximately 1.5–2.0 log units relative to non-fluorinated cyclohexylpropanoic acids . These differences are of a magnitude that directly impacts membrane permeability, protein binding, and salt selection in formulation development, making generic interchange scientifically unsound [2].

Property

Target Compound

Substitution Risk

Fluorine Content

Three α-fluorines on propanoic chain

Non-fluorinated analog lacks metabolic shielding; lipophilicity and pKa profiles may not transfer

Cyclohexyl Group

Cyclohexyl ring present for hydrophobic binding

Perfluorinated analog lacks cyclohexyl; target engagement profile may differ

Combined Profile

Integrated fluorine + cyclohexyl physicochemical profile

Mixing separate fluorinated and cycloaliphatic building blocks cannot replicate combined profile

• [1] PubChem XLogP3-AA computed value: 3.2 for 3-Cyclohexyl-2,2,3-trifluoropropanoic acid vs. estimated logP 2.67 for 3-cyclohexylpropanoic acid (ChemicalBook). View Source
• [2] Rodil García, A. & O'Hagan, D. (2019). Biosynthesis and metabolism of selected organofluorine compounds. PhD Thesis, University of St Andrews. Demonstrates increased metabolic stability with increasing fluorine substitution on cyclohexyl derivatives. View Source

Quantitative Differentiation Evidence for 3-Cyclohexyl-2,2,3-trifluoropropanoic Acid Versus Closest Analogs

Lipophilicity Advantage: XLogP3 3.2 vs. 2.67 for Non-Fluorinated Analog

3-Cyclohexyl-2,2,3-trifluoropropanoic acid exhibits a computed XLogP3-AA value of 3.2, compared to an estimated logP of 2.67 for the non-fluorinated analog 3-cyclohexylpropanoic acid (CAS 701-97-3) [1]. This +0.53 logP increase is attributable to the three fluorine atoms and translates to an approximately 3.4-fold higher theoretical partition coefficient, which can significantly enhance passive membrane permeability in cellular assays.

Lipophilicity

Reported

XLogP3 3.2 vs. logP 2.67 — Δ +0.53 (~3.4× partition)

Supports permeability screening context

Computed values; experimental logP confirmation recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 3.2 (PubChem computed)
Comparator Or Baseline	3-Cyclohexylpropanoic acid: logP ~2.67 (estimated, ChemicalBook)
Quantified Difference	Δ logP = +0.53; ~3.4× higher partition coefficient
Conditions	Computed values: PubChem XLogP3 3.0 algorithm vs. ChemicalBook estimation; standard conditions (25°C, water/octanol)

Why This Matters

Higher logP directly correlates with improved membrane permeation, a critical parameter for intracellular target engagement and oral bioavailability optimization in lead compound selection.

• [1] PubChem Compound Summary for CID 105463764, 3-Cyclohexyl-2,2,3-trifluoropropanoic acid. XLogP3-AA = 3.2. National Center for Biotechnology Information, 2026. View Source

Enhanced Acidity: pKa Shift of ~1.7–1.9 Units vs. Non-Fluorinated Cyclohexylpropanoic Acid

The target compound is predicted to have a pKa in the range of 3.0–3.5, based on class-level inference from structurally related fluorinated propanoic acids [1]. For comparison, 3-cyclohexylpropanoic acid has a measured pKa of 4.79–4.91, and 3,3,3-trifluoropropanoic acid has a measured pKa of 3.06 . The ~1.7–1.9 log unit decrease in pKa means that at physiological pH 7.4, the target compound is >99.9% ionized versus ~99.7% for the non-fluorinated analog, and it remains substantially ionized even at pH 5.0–6.0, relevant to intracellular and endosomal compartments.

Acidity (pKa)

Class-level

pKa ~3.0–3.5 vs. 4.79–4.91 — Δ ≈ –1.7 to –1.9

Supports ionization-state review across pH range

Estimated from structural analogs; confirm by potentiometric titration

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Estimated pKa ~3.0–3.5 (class-level inference)
Comparator Or Baseline	3-Cyclohexylpropanoic acid: pKa 4.79–4.91 (measured); 3,3,3-Trifluoropropanoic acid: pKa 3.06 (measured)
Quantified Difference	ΔpKa ≈ –1.7 to –1.9 vs. non-fluorinated analog; ~0.5 units higher than perfluorinated analog
Conditions	Measured pKa values at 25°C in aqueous solution; target pKa estimated by structural analogy

Why This Matters

A lower pKa ensures consistent carboxylate ionization across a broader pH range, which governs solubility, salt selection, and biorelevant dissolution—key for both in vitro assay reliability and in vivo formulation development.

• [1] Class-level inference based on measured pKa of 3,3,3-trifluoropropanoic acid (3.06) and 2,2,3-trifluoropropanoic acid (~2.0); cyclohexyl electron-donating effect elevates pKa by ~0.5–1.0 units relative to perfluorinated analog. View Source

Metabolic Stability: Fluorine-Mediated Protection Against Cytochrome P450 Oxidation

Studies on all-cis fluorocyclohexyl derivatives demonstrate that increasing fluorine substitution directly correlates with increased metabolic stability toward cytochrome P450 enzymes, as assessed in Cunninghamella elegans incubations that mimic mammalian P450 profiles [1]. The three fluorine atoms at the 2,2,3-positions of the target compound are positioned to sterically and electronically shield the propanoic acid backbone from oxidative metabolism—a vulnerability present in the non-fluorinated 3-cyclohexylpropanoic acid. While specific metabolic half-life data for this exact compound are not publicly available, the class-level trend is well established: α-fluorination of carboxylic acids consistently reduces CYP450-mediated oxidation rates [2].

Metabolic Stability

Class-level

Increased stability with fluorine substitution — C. elegans P450 model

Supports metabolic stability screening context

Class-level trend; compound-specific data not available

Evidence Dimension	Oxidative Metabolic Stability
Target Compound Data	Predicted enhanced stability (class-level inference based on trifluorinated motif)
Comparator Or Baseline	Non-fluorinated 3-cyclohexylpropanoic acid: susceptible to ω-oxidation and β-oxidation; all-cis fluorocyclohexyl derivatives: increasing stability with each added fluorine
Quantified Difference	Qualitative trend only: 'increasingly stable to the action of P450s with increasing fluorine substitution' (direct quote from source)
Conditions	Cunninghamella elegans fungal model; mammalian P450 mimic

Why This Matters

Enhanced metabolic stability translates to longer half-life and lower clearance in vivo, reducing the need for frequent dosing and improving the likelihood of achieving efficacious exposure in preclinical models—a key selection criterion for compound progression.

• [1] Rodil García, A. & O'Hagan, D. (2019). Biosynthesis and metabolism of selected organofluorine compounds. PhD Thesis, University of St Andrews. 'This showed that the all-cis cyclohexyl derivatives were increasingly stable to the action of P450's with increasing fluorine substitution.' View Source
• [2] General medicinal chemistry principle: α-fluorination blocks CYP450-mediated oxidation of carboxylic acid-containing compounds. See also: Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886. View Source

Commercially Available Purity: ≥95% Assay with Quality Documentation

3-Cyclohexyl-2,2,3-trifluoropropanoic acid is commercially available from established research chemical suppliers at ≥95% purity (Leyan, Product No. 2098099) . For comparison, the non-fluorinated analog 3-cyclohexylpropanoic acid is also widely available but at varying purities (typically ≥97%), while the enantiopure chiral analog (S)-2-cyclohexyl-3,3,3-trifluoropropanoic acid (CAS 1373038-19-7) is less commonly stocked and often requires custom synthesis . The commercial availability of the racemic 3-cyclohexyl-2,2,3-trifluoropropanoic acid with documented purity facilitates procurement for medicinal chemistry programs without the lead time and cost of custom synthesis.

Purity & Availability

Specification review

≥95% purity — multi-vendor availability

Supports procurement and SAR workflows

Vendor specifications; lot-specific COA review recommended

Evidence Dimension	Commercial Purity and Availability
Target Compound Data	≥95% purity, stocked by multiple vendors (Leyan, Chemscene)
Comparator Or Baseline	3-Cyclohexylpropanoic acid: ≥97% purity, widely available; (S)-2-cyclohexyl-3,3,3-trifluoropropanoic acid: limited availability, often custom synthesis
Quantified Difference	Target compound: 95% minimum vs. non-fluorinated: 97% typical; chiral analog: limited commercial availability
Conditions	Commercial vendor specifications; research-grade material

Why This Matters

Documented purity and multi-vendor availability reduce procurement risk, shorten project timelines, and provide flexibility in supplier selection—critical factors for parallel synthesis and SAR exploration campaigns.

High-Value Application Scenarios for 3-Cyclohexyl-2,2,3-trifluoropropanoic Acid Based on Differentiated Properties

Medicinal Chemistry: Lead Optimization Requiring Balanced Lipophilicity and Metabolic Stability

When a hit compound contains a cyclohexylpropanoic acid moiety but suffers from rapid oxidative metabolism or insufficient membrane permeability, 3-cyclohexyl-2,2,3-trifluoropropanoic acid can serve as a direct replacement building block. The +0.53 logP gain (3.2 vs. 2.67) enhances passive permeability while the α-fluorines protect against CYP450-mediated oxidation, potentially improving both cellular potency and pharmacokinetic half-life in a single structural modification [1][2].

Chemical Biology: pH-Sensitive Probe Design Exploiting Shifted pKa

The predicted pKa of ~3.0–3.5 positions 3-cyclohexyl-2,2,3-trifluoropropanoic acid as a useful carboxylic acid handle for designing pH-sensitive conjugates or fluorescent probes. Unlike the non-fluorinated analog (pKa ~4.8), this compound remains predominantly ionized even in mildly acidic environments (pH 5–6), enabling applications in endosomal escape assays or tumor microenvironment-responsive linkers where precise ionization control is required .

Agrochemical Intermediate: Fluorinated Building Block for Crop Protection Agents

Fluorinated carboxylic acids are privileged scaffolds in agrochemical discovery due to their enhanced environmental stability and bioavailability. 3-Cyclohexyl-2,2,3-trifluoropropanoic acid offers a cyclohexyl ring for hydrophobic binding to plant or pest targets combined with the metabolic resilience of a trifluorinated propanoic acid chain. Its commercial availability at ≥95% purity supports rapid analogue synthesis for herbicide or fungicide lead generation programs .

Polymer & Material Science: Fluorinated Monomer with Tailored Hydrophobicity

The compound's balanced logP of 3.2 and strong acidity make it a candidate monomer or chain-transfer agent for synthesizing fluorinated polyesters or polyamides with controlled hydrophobicity. Compared to perfluorinated acids that may be too polar or non-fluorinated cyclohexyl acids that lack chemical resistance, this molecule occupies an intermediate property space valuable for specialty coatings and low-surface-energy materials [1].

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimization

Combined lipophilicity and metabolic stability profile

Permeability and metabolic stability screening

pH-sensitive probe design

Shifted pKa ionization window

Ionization-state validation in target pH range

Agrochemical intermediate synthesis

Fluorinated cyclohexyl building block

Analogue synthesis and environmental stability profiling

Fluorinated polymer research

Balanced logP and strong acidity profile

Monomer reactivity and polymer hydrophobicity assessment

• [1] PubChem Compound Summary for CID 105463764, 3-Cyclohexyl-2,2,3-trifluoropropanoic acid. XLogP3-AA = 3.2. View Source
• [2] Rodil García, A. & O'Hagan, D. (2019). Biosynthesis and metabolism of selected organofluorine compounds. PhD Thesis, University of St Andrews. View Source